Cas no 1495770-11-0 (N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine)

N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine is a specialized organic compound featuring a cyclopentylamine moiety linked to a 4-methylmorpholine scaffold via a methylene bridge. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both morpholine and cyclopentylamine groups enhances its versatility in forming stable complexes and modulating biological activity. Its well-defined stereochemistry and functional group compatibility allow for precise modifications in drug discovery applications. The compound exhibits favorable solubility and stability under standard conditions, facilitating its use in diverse synthetic pathways. Its potential as a building block for bioactive molecules underscores its significance in medicinal chemistry research.
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine structure
1495770-11-0 structure
Product name:N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
CAS No:1495770-11-0
MF:C11H22N2O
MW:198.305182933807
CID:5190413
PubChem ID:75361195

N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Morpholinemethanamine, N-cyclopentyl-4-methyl-
    • n-((4-Methylmorpholin-2-yl)methyl)cyclopentanamine
    • N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
    • Inchi: 1S/C11H22N2O/c1-13-6-7-14-11(9-13)8-12-10-4-2-3-5-10/h10-12H,2-9H2,1H3
    • InChI Key: XQFHLQWIRWWZLC-UHFFFAOYSA-N
    • SMILES: N1(C)CCOC(CNC2CCCC2)C1

N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-161334-0.05g
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0
0.05g
$624.0 2023-05-26
Enamine
EN300-161334-0.25g
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0
0.25g
$683.0 2023-05-26
Enamine
EN300-161334-1.0g
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0
1g
$743.0 2023-05-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN13125-10G
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0 95%
10g
¥ 14,322.00 2023-04-04
Enamine
EN300-161334-2500mg
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0
2500mg
$1370.0 2023-09-23
Enamine
EN300-161334-1000mg
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0
1000mg
$699.0 2023-09-23
Enamine
EN300-161334-10000mg
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0
10000mg
$3007.0 2023-09-23
Enamine
EN300-161334-2.5g
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0
2.5g
$1454.0 2023-05-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN13125-5G
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0 95%
5g
¥ 9,655.00 2023-04-04
Enamine
EN300-161334-0.5g
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
1495770-11-0
0.5g
$713.0 2023-05-26

Additional information on N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine

Comprehensive Overview of N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine (CAS No. 1495770-11-0): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine (CAS No. 1495770-11-0) has emerged as a compound of significant interest. This molecule, characterized by its unique morpholine and cyclopentylamine structural motifs, offers a versatile scaffold for drug discovery and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and structural adaptability, making it a focal point in modern synthetic chemistry.

The compound's chemical structure features a 4-methylmorpholine ring linked to a cyclopentylamine group via a methylene bridge, which enhances its stability and reactivity. This design is particularly appealing for targeting central nervous system (CNS) disorders, a hot topic in current medical research. With growing public interest in neurodegenerative diseases and mental health treatments, N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine is being investigated for its potential role in modulating neurotransmitter systems, such as dopamine and serotonin receptors.

From a synthetic perspective, the compound's CAS No. 1495770-11-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a critical factor in drug development. Recent studies have also highlighted its utility in catalysis and ligand design, aligning with the broader trend of sustainable chemistry and green synthesis.

Another area of interest is the compound's potential in precision medicine, a trending topic in healthcare. Its modular structure allows for structure-activity relationship (SAR) studies, enabling researchers to fine-tune its biological effects. This adaptability resonates with the increasing demand for personalized therapeutics, as evidenced by frequent searches for "tailored drug molecules" and "next-generation pharmacophores" in scientific literature.

In material science, N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine has shown promise in the development of advanced polymers and coating materials. Its heterocyclic framework contributes to thermal stability and solubility, properties highly sought after in industries ranging from electronics to aerospace. This interdisciplinary appeal underscores its value beyond traditional pharmaceutical applications.

As the scientific community continues to explore CAS No. 1495770-11-0, questions about its synthetic routes, scalability, and regulatory status remain prominent in online forums and research discussions. Addressing these queries not only enhances the compound's visibility but also fosters collaboration across academia and industry. With its multifaceted applications and alignment with cutting-edge research trends, N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine stands as a compelling subject for future innovation.

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Amadis Chemical Company Limited
(CAS:1495770-11-0)N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
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Purity:99%
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